3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate

• IUPAC Name: [3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl] acetate
• InChI: InChI=1S/C17H14N2O3/c1-11-5-3-6-13(9-11)16-18-17(22-19-16)14-7-4-8-15(10-14)21-12(2)20/h3-10H,1-2H3
• InChI Key: XTYHINGQUMRYHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC(=CC=C3)OC(=O)C
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol

Description

3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate is not fully understood. However, studies have suggested that it may exert its biological activities by inhibiting specific enzymes or by interacting with specific receptors.
Biochemical and physiological effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate in lab experiments include its ease of synthesis, low cost, and potential applications in various research fields. However, limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate. These include further investigations into its mechanism of action, its potential use as a fluorescent probe for the detection of metal ions, and its potential applications in drug development. Additionally, studies are needed to evaluate its safety and toxicity in vivo.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. Its synthesis, mechanism of action, biochemical and physiological effects, and future directions for research have been discussed in this paper. Further studies are needed to fully understand its potential applications and limitations.

Scientific Research Applications

3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate has been studied for its potential applications in various research fields. It has been investigated for its anticancer, antimicrobial, and anti-inflammatory activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.